Cas no 21934-50-9 (Perfluoroheptanesulfonic Acid Sodium Salt)

• Product Name: Perfluoroheptanesulfonic Acid Sodium Salt
• CAS No: 21934-50-9
• MF: C₇H₂F₁₅NaO₃S
• MW: 474.119804859161
• CID: 1404958
• Update Time: 2025-11-02

Perfluoroheptanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 1-Heptanesulfonic acid, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-,sodium salt
• Perfluoroheptanesulfonic Acid Sodium Salt

• Inchi： 1S/C7HF15O3S.Na.H/c8-1(9,2(10,11)4(14,15)6(18,19)20)3(12,13)5(16,17)7(21,22)26(23,24)25;;/h(H,23,24,25);;
• InChI Key： QUMIPGSGWNXHCY-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(F)(F)C(F)(F)C(F)(F)F)C(F)(F)C(F)(F)C(F)(F)S(O)(=O)=O.[NaH]

Perfluoroheptanesulfonic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Perfluoroheptanesulfonic Acid Sodium Salt

Perfluoroheptanesulfonic Acid Sodium Salt (CAS 21934-50-9): Properties, Applications, and Industry Insights

Perfluoroheptanesulfonic Acid Sodium Salt (CAS 21934-50-9), often abbreviated as PFHpS-Na, is an important fluorinated organic compound that has garnered significant attention in specialized industrial applications. As a member of the perfluoroalkyl sulfonic acid salts family, this compound exhibits unique physicochemical properties that make it valuable across multiple technical fields. Researchers and industry professionals frequently search for information about PFHpS-Na properties, Perfluoroheptanesulfonic Acid Sodium Salt applications, and CAS 21934-50-9 safety data, reflecting the growing interest in this specialty chemical.

The molecular structure of Perfluoroheptanesulfonic Acid Sodium Salt features a seven-carbon perfluorinated chain attached to a sulfonic acid group neutralized with sodium. This configuration provides exceptional thermal stability, chemical resistance, and surface activity - properties that are currently being explored for advanced material science applications. Recent studies have focused on PFHpS-Na solubility characteristics and its behavior in aqueous systems, which are critical parameters for formulation scientists working on specialty coatings and surface treatments.

In industrial applications, CAS 21934-50-9 serves as a key ingredient in several high-performance formulations. Its most notable uses include functioning as a surfactant in specialized emulsion systems and as an additive in certain electronic materials. The compound's Perfluoroheptanesulfonic Acid Sodium Salt surface tension reduction capability makes it particularly valuable for applications requiring precise wetting control. Manufacturers often inquire about PFHpS-Na technical specifications and Perfluoroheptanesulfonic Acid Sodium Salt purity standards when sourcing this material for research and development projects.

The analytical characterization of Perfluoroheptanesulfonic Acid Sodium Salt typically involves advanced techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). Quality control protocols for CAS 21934-50-9 require rigorous testing to ensure batch-to-batch consistency, especially for applications in precision manufacturing processes. Analytical chemists frequently search for PFHpS-Na detection methods and Perfluoroheptanesulfonic Acid Sodium Salt analytical standards to support their work in material characterization.

From an environmental perspective, researchers are actively investigating the ecological profile of PFHpS-Na and related compounds. While not classified as hazardous under current regulations, proper handling and disposal procedures are recommended for Perfluoroheptanesulfonic Acid Sodium Salt to maintain environmental stewardship. Environmental scientists often look for information about CAS 21934-50-9 biodegradation and PFHpS-Na environmental fate when assessing the sustainability profile of fluorinated compounds.

The market for Perfluoroheptanesulfonic Acid Sodium Salt has shown steady growth in recent years, driven by demand from specialty chemical sectors. Suppliers typically offer CAS 21934-50-9 in various purity grades, with technical grade being most common for industrial applications and higher purity grades reserved for research purposes. Procurement specialists frequently search for PFHpS-Na suppliers and Perfluoroheptanesulfonic Acid Sodium Salt price trends when planning their material acquisitions.

In research settings, PFHpS-Na has become a subject of interest for studying the structure-activity relationships of fluorinated surfactants. Its intermediate chain length between shorter and longer perfluoroalkyl sulfonates makes it particularly interesting for comparative studies. Research teams often investigate Perfluoroheptanesulfonic Acid Sodium Salt structure-property relationships to better understand how molecular characteristics translate to macroscopic performance in various applications.

Handling and storage of CAS 21934-50-9 require standard laboratory precautions. The compound should be stored in tightly sealed containers away from strong oxidizing agents and extreme temperatures. Material safety data for PFHpS-Na handling procedures are readily available from reputable suppliers and should be consulted before working with this material. Industrial hygienists often review Perfluoroheptanesulfonic Acid Sodium Salt storage requirements when designing chemical management systems.

Future developments surrounding Perfluoroheptanesulfonic Acid Sodium Salt are likely to focus on optimizing its performance in niche applications while addressing sustainability considerations. Researchers are exploring alternative synthetic pathways and potential bio-based analogues that might offer similar performance characteristics. Innovation teams frequently examine CAS 21934-50-9 alternatives and PFHpS-Na green chemistry approaches as part of their sustainable materials development programs.

For quality assurance purposes, analytical reference standards of PFHpS-Na are available from specialty chemical providers. These standards are essential for method development and validation in analytical laboratories working with Perfluoroheptanesulfonic Acid Sodium Salt. Quality control managers often search for CAS 21934-50-9 certified reference materials to ensure the accuracy of their testing protocols and compliance with industry standards.